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Compound of Interest

Compound Name: 2,6-Dichloro-4-ethylphenol

Cat. No.: B15111565

Disclaimer: No specific Safety Data Sheet (SDS) for 2,6-Dichloro-4-ethylphenol (CAS No.
7495-69-4) was found in the available public domain. The following information is compiled
from the PubChem entry for this compound and extrapolated from the safety data sheets of
structurally similar chemicals, including 2,6-Dichlorophenol and 2,6-Dichloro-4-methylphenol.
This guide is intended for informational purposes for researchers, scientists, and drug
development professionals and should be supplemented with professional safety assessments.

Chemical and Physical Properties

This section summarizes the known and computed physical and chemical properties of 2,6-
Dichloro-4-ethylphenol.[1]
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Property Value Source
Molecular Formula CsHsCI20 PubChem[1]
Molecular Weight 191.05 g/mol PubChem[1]
IUPAC Name 2,6-dichloro-4-ethylphenol PubChem[1]
CAS Number 7495-69-4 PubChem[1]
Computed XLogP3 3.6 PubChem[1]
Computed Hydrogen Bond

PubChem[1]
Donor Count
Computed Hydrogen Bond

PubChem[1]
Acceptor Count
Computed Rotatable Bond

1 PubChem[1]

Count

Hazard Identification and GHS Classification

A definitive GHS classification for 2,6-Dichloro-4-ethylphenol is not available. However, based
on the classification of analogous compounds like 2,6-Dichlorophenol and 2,6-Dichloro-4-
methylphenol, the following hazards should be anticipated.

Anticipated GHS Classification:

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-ethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-ethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-ethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-ethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-ethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-ethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-ethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-ethylphenol
https://www.benchchem.com/product/b15111565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15111565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Class

Hazard Category

Signal Word

Hazard Statement

Acute Toxicity, Oral

Category 4

Warning

Harmful if swallowed.

[2]

Skin

Corrosion/Irritation

Category 1B/ 2

Danger / Warning

Causes severe skin
burns and eye
damage. / Causes
skin irritation.[2][3]

Serious Eye Causes serious eye
o Category 1 Danger
Damage/Eye Irritation damage.[2]
Specific target organ ]
. i ) May cause respiratory
toxicity — Single Category 3 Warning

exposure

irritation.[2]
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Caption: Workflow for Hazard Assessment and Communication.

Toxicological Data (Based on Analogues)

No specific toxicological data for 2,6-Dichloro-4-ethylphenol is available. The following table

presents data for a closely related compound, 2,6-Dichlorophenol.
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Parameter Species Route Value Reference
) CDH Fine
LD50 Rat Intraperitoneal 390 mg/kg ]
Chemical[3]

Note: This data is for 2,6-Dichlorophenol and should be used as an estimate of the potential

toxicity of 2,6-Dichloro-4-ethylphenol.

Experimental Protocols

Detailed experimental protocols for 2,6-Dichloro-4-ethylphenol are not available. The
following represents a generalized protocol for determining acute oral toxicity, which would be a
necessary experiment to establish a key health and safety parameter.

Generalized Protocol for Acute Oral Toxicity (Up-and-Down Procedure)
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Caption: Generalized workflow for an acute oral toxicity study.
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Handling and Storage

Based on the data for similar chlorinated phenols, the following handling and storage

procedures are recommended.

Aspect

Recommendation

Handling

Use in a well-ventilated area or under a
chemical fume hood. Avoid breathing dust,
vapor, mist, or gas. Avoid contact with skin,
eyes, and clothing. Wash hands thoroughly after
handling.[3]

Storage

Store in a cool, dry, well-ventilated place. Keep
container tightly closed. Store away from
incompatible materials such as strong oxidizing

agents, acid anhydrides, and acid chlorides.[3]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 2,6-Dichloro-4-ethylphenol, based on the

requirements for analogous compounds.

Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[3]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and a lab coat or other protective

clothing to prevent skin exposure.[3]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with an appropriate

cartridge for organic vapors and particulates.

PPE Selection Logic
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Caption: Logic for selecting appropriate Personal Protective Equipment.

First Aid Measures

In case of exposure, the following first aid measures, derived from data on similar compounds,
should be taken.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[3]

Fire-Fighting Measures

Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

May emit toxic fumes of carbon monoxide,
carbon dioxide, and hydrogen chloride under fire

conditions.[3]

Protective Equipment

Wear self-contained breathing apparatus
(SCBA) and full protective gear.[3]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Consult local, regional, and national hazardous waste regulations to ensure
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complete and accurate classification and disposal.

In conclusion, while a specific health and safety data sheet for 2,6-Dichloro-4-ethylphenol is
not readily available, a conservative approach based on the known properties of this molecule
and the documented hazards of its close chemical analogues provides a solid foundation for
safe handling and use in a research and development setting. It is imperative to treat this
compound with the precautions outlined for corrosive, toxic, and irritating chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,6-Dichloro-4-ethylphenol: A Technical Health and
Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15111565#2-6-dichloro-4-ethylphenol-health-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15111565?utm_src=pdf-body
https://www.benchchem.com/product/b15111565?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-ethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-ethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-methylphenol
https://www.cdhfinechemical.com/images/product/msds/37_1407099706_2,6-DICHLOROPHENOL-CASNO-87-65-0-MSDS.pdf
https://www.benchchem.com/product/b15111565#2-6-dichloro-4-ethylphenol-health-and-safety-data-sheet
https://www.benchchem.com/product/b15111565#2-6-dichloro-4-ethylphenol-health-and-safety-data-sheet
https://www.benchchem.com/product/b15111565#2-6-dichloro-4-ethylphenol-health-and-safety-data-sheet
https://www.benchchem.com/product/b15111565#2-6-dichloro-4-ethylphenol-health-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15111565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b15111565?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15111565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

